Cas no 22919-49-9 (2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl-)

2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl- structure
22919-49-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl-
CAS No:22919-49-9
MF:C8H12N2O2
MW:168.193081855774
CID:251500
PubChem ID:10702254
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl-
    • 1-PROPYLTHYMINE
    • 5-methyl-1-propylpyrimidine-2,4-dione
    • 1-n-Propylthymin
    • 1-N-propylthymine
    • 1-Propyl-thymin
    • 2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl
    • 5-Methyl-1-propyl-1H-pyrimidin-2,4-dion
    • 5-methyl-1-propyl-1H-pyrimidine-2,4-dione
    • N-1-propylthymine
    • Thymine,1-propyl-(6CI,8CI)
    • SCHEMBL4118603
    • AKOS006278906
    • 5-Methyl-1-propylpyrimidine-2,4(1H,3H)-dione
    • FT-0764729
    • DTXSID80443653
    • 22919-49-9
    • Inchi: 1S/C8H12N2O2/c1-3-4-10-5-6(2)7(11)9-8(10)12/h5H,3-4H2,1-2H3,(H,9,11,12)
    • InChI Key: NIZKHFVKEVLTSD-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(C)=CN1CCC)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.107
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.49
  • PSA: 54.86000
  • LogP: 0.25500

2,4(1H,3H)-Pyrimidinedione,5-methyl-1-propyl- Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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